N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-2-phenylbutanamide

• IUPAC Name: N-[2-hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-2-phenylbutanamide
• InChI: InChI=1S/C20H21NO3S/c1-2-15(14-7-4-3-5-8-14)20(23)21-13-16(22)17-10-11-18(24-17)19-9-6-12-25-19/h3-12,15-16,22H,2,13H2,1H3,(H,21,23)
• InChI Key: GWYSLGJDPNAVTI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCC(C2=CC=C(O2)C3=CC=CS3)O
• Molecular Formula: C20H21NO3S
• Molecular Weight: 355.5 g/mol

Description

“N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-2-phenylbutanamide” is a compound that contains a thiophene nucleus. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds which show interesting applications in the field of medicinal chemistry. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Synthesis Analysis

Thiophene-based analogs have been synthesized by heterocyclization of various substrates. The condensation reaction, including Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis, are typical and significant synthetic methods to thiophene derivatives. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. The Paal–Knorr reaction is known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Molecular Structure Analysis

Thiophene is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. It is considered to be a structural alert with the formula C4H4S. The structure of “N-[2-Hydroxy-2-(5-thiophen-2-ylfuran-2-yl)ethyl]-2-phenylbutanamide” would contain this thiophene nucleus along with other functional groups.

Chemical Reactions Analysis

Thiophene is known to easily react with electrophiles. Positional selectivity for electrophilic substitution in thiophene is influenced both by the heteroatom and by substituents on the ring. Simple thiophenes give mostly 2-substituted derivatives.

Physical And Chemical Properties Analysis

Thiophene has the molecular mass of 84.14 g/mol, density is 1.051 g/ml and Melting Point is -38 °C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists to synthesize and investigate new structural prototypes with more effective pharmacological activity.